Cas no 1213310-79-2 ((3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol)

• Product Name: (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol
• CAS No: 1213310-79-2
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5594150
• PubChem ID: 130686484
• Update Time: 2025-06-13

(3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol
• 3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol
• 4-Pyridinepropanol, γ-amino-3-fluoro-, (γS)-
• EN300-1164964
• 1213310-79-2
• (3S)-3-AMINO-3-(3-FLUORO(4-PYRIDYL))PROPAN-1-OL

• Inchi： 1S/C8H11FN2O/c9-7-5-11-3-1-6(7)8(10)2-4-12/h1,3,5,8,12H,2,4,10H2/t8-/m0/s1
• InChI Key： IVNDWFRARHKBGY-QMMMGPOBSA-N
• SMILES： C1=NC=CC([C@@H](N)CCO)=C1F

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±37.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Additional information on (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol

Comprehensive Overview of (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol (CAS No. 1213310-79-2)

The compound (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol (CAS No. 1213310-79-2) is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-fluoropyridin-4-yl moiety and a propan-1-ol backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The 3-fluoropyridine group in (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol contributes to its lipophilicity and binding affinity, making it a hotspot for medicinal chemistry optimization. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial forums.

The stereochemistry of this compound, indicated by the (3S) configuration, is critical for its biological activity. Enantiopure amino alcohols like this are often used as building blocks for asymmetric synthesis, a technique highly relevant to modern green chemistry initiatives. Users searching for chiral auxiliaries or stereoselective synthesis will find this compound particularly noteworthy, as it exemplifies the intersection of sustainability and precision in chemical manufacturing.

From a synthetic perspective, 1213310-79-2 can be prepared via reductive amination or enzymatic resolution, methods that align with the pharmaceutical industry's shift toward cost-effective and scalable processes. Its propan-1-ol segment also offers versatility for further derivatization, such as esterification or etherification, addressing the need for multifunctional intermediates in combinatorial chemistry libraries.

Beyond pharmaceuticals, this compound's fluoropyridine core has applications in material science, particularly in the design of OLEDs and liquid crystals. The electronics industry's focus on high-performance materials has led to increased searches for fluorinated heterocycles, positioning (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol as a compound of interdisciplinary interest.

Quality control of CAS No. 1213310-79-2 typically involves HPLC and chiral chromatography to ensure enantiomeric purity, a requirement underscored by regulatory agencies for GMP-compliant production. This emphasis on purity resonates with the broader discussion around quality-by-design (QbD) in chemical manufacturing, a trending topic in AI-driven literature analysis tools.

In summary, (3S)-3-Amino-3-(3-fluoropyridin-4-yl)propan-1-ol represents a convergence of several cutting-edge themes: fluorine chemistry, chiral synthesis, and multidisciplinary applications. Its CAS registry number (1213310-79-2) serves as a gateway for researchers exploring these domains, while its structural features answer frequently searched queries about bioisosteres and scaffold hopping in drug discovery.